Cas no 921544-16-3 (2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide)

2-Iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide is a specialized organic compound featuring a benzamide core substituted with an iodine moiety at the 2-position and a methanesulfonylpyridazine group at the para-position of the phenyl ring. This structure confers potential utility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors or other biologically active agents. The iodine substituent enhances reactivity for further functionalization, while the methanesulfonylpyridazine moiety may contribute to binding affinity and selectivity in target interactions. Its well-defined molecular architecture makes it a valuable intermediate for drug discovery and structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups.
2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide structure
921544-16-3 structure
Product Name:2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide
CAS No:921544-16-3
MF:C18H14IN3O3S
MW:479.291534900665
CID:6318974
PubChem ID:41213103
Update Time:2025-10-24

2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide
    • 921544-16-3
    • 2-iodo-N-(4-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
    • 2-iodo-N-[4-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
    • 2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
    • F2099-0107
    • AKOS024627340
    • Inchi: 1S/C18H14IN3O3S/c1-26(24,25)17-11-10-16(21-22-17)12-6-8-13(9-7-12)20-18(23)14-4-2-3-5-15(14)19/h2-11H,1H3,(H,20,23)
    • InChI Key: UWCDEGLGSXZNGJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1C(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(C)(=O)=O)=O

Computed Properties

  • Exact Mass: 478.98006g/mol
  • Monoisotopic Mass: 478.98006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 97.4Ų

2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2099-0107-2μmol
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2099-0107-5μmol
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2099-0107-10μmol
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2099-0107-20μmol
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2099-0107-1mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2099-0107-2mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2099-0107-3mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2099-0107-4mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2099-0107-5mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2099-0107-10mg
2-iodo-N-[4-(6-methanesulfonylpyridazin-3-yl)phenyl]benzamide
921544-16-3 90%+
10mg
$79.0 2023-05-16

Additional information on 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide

Recent Advances in the Study of 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide (CAS: 921544-16-3)

The compound 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide (CAS: 921544-16-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The presence of both iodobenzamide and methanesulfonylpyridazine moieties suggests a multifunctional role, possibly targeting specific protein-protein interactions or enzymatic pathways.

Recent research has focused on the synthesis and optimization of 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of kinases, particularly those involved in inflammatory and oncogenic pathways. The researchers employed a combination of molecular docking and in vitro assays to identify the binding affinity of the compound to specific kinase domains, revealing a promising selectivity profile.

In addition to its kinase inhibitory properties, 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide has shown potential as a modulator of protein-protein interactions. A recent preprint on bioRxiv highlighted its ability to disrupt the interaction between two key proteins involved in cellular signaling, suggesting a novel mechanism of action. This finding opens up new avenues for the development of therapeutics targeting diseases such as cancer and autoimmune disorders, where aberrant protein interactions play a critical role.

Another area of interest is the compound's pharmacokinetic profile. Preliminary studies in animal models have indicated that 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide exhibits favorable bioavailability and tissue distribution, with minimal off-target effects. These properties make it a promising candidate for further preclinical development. However, challenges such as metabolic stability and potential toxicity need to be addressed in future studies.

In conclusion, the latest research on 2-iodo-N-4-(6-methanesulfonylpyridazin-3-yl)phenylbenzamide (CAS: 921544-16-3) underscores its potential as a versatile scaffold for drug discovery. Its dual functionality as a kinase inhibitor and protein-protein interaction modulator positions it as a valuable tool for both basic research and therapeutic development. Future studies should focus on optimizing its chemical structure and evaluating its efficacy in more complex disease models to fully realize its therapeutic potential.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited